Cas no 145932-79-2 (Butanamide,2-(acetylamino)-2-ethyl-N-methyl-, monohydrate (9CI))

• Product Name: Butanamide,2-(acetylamino)-2-ethyl-N-methyl-, monohydrate (9CI)
• CAS No: 145932-79-2
• MF: C₉H₂₀N₂O₃
• MW: 204.266702651978
• CID: 105535
• Update Time: 2024-01-24

Butanamide,2-(acetylamino)-2-ethyl-N-methyl-, monohydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanamide,2-(acetylamino)-2-ethyl-N-methyl-, monohydrate (9CI)
• Butanamide, 2-(acetylamino)-2-ethyl-N-methyl-, monohydrate (9CI)

• Inchi： 1S/C9H18N2O2.H2O/c1-5-9(6-2,8(13)10-4)11-7(3)12;/h5-6H2,1-4H3,(H,10,13)(H,11,12);1H2
• InChI Key： XEWYYLRBFSGKFG-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C(NC(C)=O)(CC)CC.[H]O[H]

Computed Properties

• Exact Mass: 204.1475
• Monoisotopic Mass: 204.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.2A^2

Experimental Properties

• PSA: 89.7